Benzyl 2,3,4,6-Tetra-O-acetyl-ß-D-Glucopyranoside
Benzyl 2,3,4,6-Tetra-O-acetyl-ß-D-Glucopyranoside
Brand Name:
Vulcanchem
CAS No.:
10343-13-2
VCID:
VC0015891
InChI:
InChI=1S/C21H26O10/c1-12(22)26-11-17-18(28-13(2)23)19(29-14(3)24)20(30-15(4)25)21(31-17)27-10-16-8-6-5-7-9-16/h5-9,17-21H,10-11H2,1-4H3/t17-,18-,19+,20-,21-/m1/s1
SMILES:
CC(=O)OCC1C(C(C(C(O1)OCC2=CC=CC=C2)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C21H26O10
Molecular Weight:
438.4 g/mol
Benzyl 2,3,4,6-Tetra-O-acetyl-ß-D-Glucopyranoside
CAS No.: 10343-13-2
Reference Standards
VCID: VC0015891
Molecular Formula: C21H26O10
Molecular Weight: 438.4 g/mol
| CAS No. | 10343-13-2 |
|---|---|
| Product Name | Benzyl 2,3,4,6-Tetra-O-acetyl-ß-D-Glucopyranoside |
| Molecular Formula | C21H26O10 |
| Molecular Weight | 438.4 g/mol |
| IUPAC Name | [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-phenylmethoxyoxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C21H26O10/c1-12(22)26-11-17-18(28-13(2)23)19(29-14(3)24)20(30-15(4)25)21(31-17)27-10-16-8-6-5-7-9-16/h5-9,17-21H,10-11H2,1-4H3/t17-,18-,19+,20-,21-/m1/s1 |
| Standard InChIKey | XDMACMMTPGFUCZ-YMQHIKHWSA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OCC2=CC=CC=C2)OC(=O)C)OC(=O)C)OC(=O)C |
| SMILES | CC(=O)OCC1C(C(C(C(O1)OCC2=CC=CC=C2)OC(=O)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)OCC2=CC=CC=C2)OC(=O)C)OC(=O)C)OC(=O)C |
| Synonyms | Phenylmethyl β-D-Glucopyranoside 2,3,4,6-Tetraacetate; Benzyl β-D-Glucopyranoside Tetraacetate; |
| PubChem Compound | 2728829 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume